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Compound of Interest

Compound Name: Glycolaldehyde

Cat. No.: B1209225

An in-depth exploration of the detection, characteristics, and formation of the first interstellar
sugar, providing foundational knowledge for astrochemists, researchers, and scientists in
related fields.

Introduction

The discovery of glycolaldehyde (CH2OHCHO) in the interstellar medium (ISM) marked a
significant milestone in astrochemistry, confirming the presence of the simplest
monosaccharide sugar in the vast expanses between stars.[1][2] This finding has profound
implications for understanding prebiotic chemistry on a cosmic scale, as glycolaldehyde is a
key precursor to more complex sugars like ribose, a fundamental component of RNA.[2][3][4]
This technical guide provides a comprehensive overview of the seminal discovery and
subsequent observations of interstellar glycolaldehyde, detailing the experimental
methodologies, quantitative data, and proposed formation mechanisms.

Observational Detections and Quantitative Data

The first detection of glycolaldehyde was made in 2000 by J. M. Hollis, F. J. Lovas, and P. R.
Jewell, who observed millimeter-wave rotational transitions from the molecule toward the
Galactic center source Sagittarius B2(N) (Sgr B2(N)).[1][2][5] This giant molecular cloud is
considered one of the best astrophysical laboratories for detecting complex organic molecules.
[6] Subsequent observations have confirmed its presence in various other astrophysical
environments, including other massive star-forming regions, solar-type protostars, and comets.
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Initial Detection: NRAO 12-meter Telescope

The groundbreaking initial detection was achieved using the National Science Foundation's 12-
meter Telescope on Kitt Peak, Arizona.[2] Six rotational transitions of glycolaldehyde were
identified in the millimeter-wavelength region, providing conclusive evidence of its existence in
the ISM.[2][5]

Confirmatory Observations

Further studies have been conducted using more advanced instruments, providing more
detailed quantitative data on the physical and chemical properties of interstellar
glycolaldehyde.

o Green Bank Telescope (GBT): Observations with the 100m Green Bank Telescope detected
four rotational transitions at lower frequencies (13.48 to 22.14 GHz).[9] These observations
surprisingly revealed a much colder component of glycolaldehyde, with a state temperature
of approximately 8 K, in contrast to the ~50 K derived from the initial millimeter-wave
detections.[9][10]

e Arizona Radio Observatory (ARO) 12m Telescope: A comprehensive study using the ARO
12m telescope observed forty favorable transitions in the 2 and 3 mm range (68-169 GHz)
toward Sgr B2(N).[11] This extensive survey detected 38 of these lines, providing robust
confirmation of the molecule's presence and allowing for a detailed analysis of its physical
conditions.[11]

e Shanghai Tianma 65m Radio Telescope (TMRT): More recent observations have shown that
the spatial distribution of glycolaldehyde and its reduced alcohol, ethylene glycol, is
widespread around Sagittarius B2, extending over a linear size of approximately 36 parsecs
(about 117 light years).[12][13]

The quantitative data derived from these and other observations are summarized in the tables
below.

Table 1: Observational Parameters for Glycolaldehyde toward Sagittarius B2(N)
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Parameter

Value

Telescopel/Reference

Column Density (N)

5.9 x 101 cm—2

ARO 12m[11]

Fractional Abundance (f(Hz))

59x1071t

ARO 12m[11]

Rotational Temperature (T_rot)

~8 K (cold component)

GBT[9][10]

Rotational Temperature (T_rot)

~50 K (warm component)

NRAO 12m[9][10]

LSR Velocity (V_LSR)

62.3+2.4kms™t

ARO 12m[11]

Linewidth (AV1/2)

8.3+34kmst

ARO 12m[11]

Source Coordinates (J2000)

RA 17:47:20.4, Dec -28:23:07

VLA[14]

Table 2: Selected Glycolaldehyde Transitions Observed with the Green Bank Telescope

toward Sgr B2(N)

Transition (J' K'a

Observed Antenna

LSR Velocity (km

Frequency (MHz)
K'c - J" K"aK"c) Temperature (mK) s™)
lio-1o1 13476.990 30.3 75.4
15.7 (emission) / -41.5
211 - 202 15176.457 ) 74.7162.3
(absorption)
312 - 303 17978.783 -80.3 63.5
413 - 4oa 22143.763 -64.4 63.0

Data sourced from
Hollis et al. (2004) as
presented in search

results.[9]

Experimental Protocols: Radio Astronomical

Detection

The detection of interstellar molecules like glycolaldehyde relies on radio astronomy, which

uses large telescopes to capture the specific radio frequencies emitted by molecules as they
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transition between rotational energy states.[15][16]

General Methodology

o Laboratory Spectroscopy: Before a molecule can be identified in space, its precise rotational
transition frequencies must be measured in a laboratory. These frequencies act as a unique
"fingerprint" for the molecule.

» Telescope Observation: A radio telescope is pointed at a target region, such as a molecular
cloud. The telescope's receiver system collects the incoming radio waves.

o Spectral Analysis: The collected signal is processed by a spectrometer, which creates a
spectrum—a plot of signal intensity versus frequency.

 Line Identification: Astronomers search the observed spectrum for emission or absorption
features at the known laboratory frequencies of the target molecule. A secure detection
requires identifying multiple transitions of the same molecule.[11]

e Physical Parameter Derivation: Once identified, the properties of the spectral lines (e.g.,
intensity, width, and shape) are analyzed to derive physical parameters of the gas, such as
its temperature, density, and the molecule's abundance.

Key Instrumentation Details

o Telescopes: The primary instruments used include single-dish radio telescopes like the
NRAO 12-meter, Green Bank Telescope (GBT), IRAM 30-meter, and Shanghai Tianma 65m,
as well as interferometers like the Atacama Large Millimeter/submillimeter Array (ALMA) and
the Plateau de Bure Interferometer (PdBI).[2][5][7][12][17][18][19]

o Receivers: Highly sensitive, cryogenically cooled heterodyne receivers are used to detect the
faint molecular signals.[20][21] These receivers operate in the millimeter and submillimeter
wavelength ranges (typically from ~1 to 3 mm).

o Backends: Digital spectrometers, such as autocorrelators or filter banks, are used to analyze
the signal and provide high spectral resolution, which is crucial for resolving the narrow
molecular lines and measuring their precise frequencies.[12][22]
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o Calibration: The observational data is carefully calibrated to ensure accurate intensity
measurements. This is typically done by observing sources with known flux densities and
using "hot" and "cold" loads to characterize the receiver's performance.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Sweet Discovery in the Stars: A Technical Guide to
Interstellar Glycolaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209225#discovery-of-glycolaldehyde-in-interstellar-
medium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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